4-{[(Butan-2-yl)amino]methyl}-2-methoxyphenol hydrochloride

• IUPAC Name: 4-[(butan-2-ylamino)methyl]-2-methoxyphenol;hydrochloride
• InChI: InChI=1S/C12H19NO2.ClH/c1-4-9(2)13-8-10-5-6-11(14)12(7-10)15-3;/h5-7,9,13-14H,4,8H2,1-3H3;1H
• InChI Key: BZSHRHRYBSHPLN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=CC(=C(C=C1)O)OC.Cl
• Molecular Formula: C12H20ClNO2
• Molecular Weight: 245.74 g/mol
• CAS No.: 1240567-78-5

Description

“4-{[(Butan-2-yl)amino]methyl}-2-methoxyphenol hydrochloride” is a chemical compound with the molecular formula C12H20ClNO2. It is a qualified product offered by Benchchem for CAS No. 1240567-78-5.

Scientific Research Applications

Environmental Toxicology and Remediation One significant area of research involves the study of environmental toxicology and the development of remediation techniques for phenoxy herbicides, a category to which related compounds might belong. These studies focus on the sorption behaviors of phenoxy herbicides to various soils and sediments, understanding the interactions with organic matter and minerals. This research is crucial for designing effective environmental cleanup strategies and understanding the environmental fate of such compounds (Werner, Garratt, & Pigott, 2012).

Bioefficacy and Nutritional Applications Another area involves examining the bioefficacy of nutritional supplements, such as methionine sources, which are vital for animal health and nutrition. Research compares the bioefficacy of different methionine sources, shedding light on chemical, metabolic, and nutritional aspects. Such studies can provide insights into the optimal use of similar compounds in dietary applications (Vázquez-Añón, Bertin, Mercier, Reznik, & Roberton, 2017).

Pharmaceutical Research and Development Research also delves into the pharmaceutical properties of compounds, investigating their therapeutic potentials, mechanisms of action, and applications in treating various diseases. For instance, studies on chlorogenic acid and its pharmacological effects, including antioxidant, antibacterial, and anti-inflammatory activities, illustrate how compounds with similar functional groups might be explored for pharmaceutical applications (Naveed et al., 2018).

Analytical and Bioanalytical Chemistry The development of chemosensors for detecting specific ions or molecules is another research application. Compounds with specific structural features can serve as the basis for designing sensitive and selective chemosensors, which are crucial in environmental monitoring, clinical diagnostics, and research laboratories. Studies on the design and application of such chemosensors highlight the versatility of these compounds in analytical chemistry (Roy, 2021).

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of inhibitors for tyrosine kinase 3 (flt3) . FLT3 is a class III receptor tyrosine kinase that plays a crucial role in hematopoiesis (the formation of blood cellular components).

Biochemical Pathways

The compound may affect the FLT3 signaling pathway . FLT3 signaling is involved in the proliferation and survival of hematopoietic stem cells and progenitor cells. Inhibition of FLT3 can lead to decreased proliferation and increased apoptosis (programmed cell death) of these cells.

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of the compound . .